Cas no 4383-08-8 (2-Methyl-1-phenyl-2-propen-1-ol)

• Product Name: 2-Methyl-1-phenyl-2-propen-1-ol
• CAS No: 4383-08-8
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00046630
• CID: 85012
• PubChem ID: 138211
• Update Time: 2025-11-02

2-Methyl-1-phenyl-2-propen-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-phenyl-2-propen-1-ol
• (4-AMINO-2-CHLOROPHENYL)(PHENYL)ACETONITRILE
• (S)-(+)-2-methyl-1-phenyl-2-propen-1-ol
• isopropylphenylmethanol
• 2-Methyl-1-phenylallyl alcohol
• alpha-(1-Methylvinyl)benzyl alcohol
• DTXSID20963123
• 2-methyl-1-phenylprop-2-en-1-ol
• SCHEMBL2249346
• BEA3_000110
• CS-0452517
• 4383-08-8
• FT-0635255
• Isopropenyl phenyl carbinol
• 1-phenyl-2-methyl-2-propen-1-ol
• MFCD00046630
• DB-051170

• MDL： MFCD00046630
• Inchi： 1S/C10H12O/c1-8(2)10(11)9-6-4-3-5-7-9/h3-7,10-11H,1H2,2H3
• InChI Key： ZGYBYYJGIKPBFD-UHFFFAOYSA-N
• SMILES： OC(C(=C)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 0.998
• Boiling Point: 240 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.534
• PSA: 20.23000
• LogP: 2.29610
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methyl-1-phenyl-2-propen-1-ol

Comprehensive Overview of 2-Methyl-1-phenyl-2-propen-1-ol (CAS No. 4383-08-8): Properties, Applications, and Industry Trends

2-Methyl-1-phenyl-2-propen-1-ol (CAS No. 4383-08-8) is a versatile organic compound widely recognized for its unique chemical structure and functional applications. This unsaturated alcohol, featuring a phenyl group and a methyl-substituted propenyl moiety, has garnered significant attention in fragrance formulation, pharmaceutical intermediates, and specialty chemical synthesis. Its molecular formula C₁₀H₁₂O and molecular weight of 148.20 g/mol make it a valuable building block in synthetic chemistry.

The compound’s olfactory properties are particularly noteworthy, contributing to its use in perfumery and flavor enhancement. With a floral, slightly fruity aroma, 2-Methyl-1-phenyl-2-propen-1-ol is often incorporated into high-end cosmetic formulations and aromatic products. Recent trends in clean beauty and sustainable fragrance have further driven demand for such intermediates, as manufacturers seek eco-friendly alternatives to synthetic musks.

From a chemical reactivity perspective, the presence of both hydroxyl and alkene functional groups enables diverse transformations, including esterification, oxidation, and polymerization reactions. Researchers have explored its role in catalyzed asymmetric synthesis, particularly in the production of chiral alcohols for pharmaceutical applications. The compound’s stability under controlled conditions makes it suitable for laboratory-scale experiments and industrial processes alike.

In the context of green chemistry, 2-Methyl-1-phenyl-2-propen-1-ol has been studied for its potential in biocatalytic pathways. Enzymatic reduction methods using yeast strains or engineered enzymes offer sustainable production routes, aligning with global initiatives to reduce carbon footprints in chemical manufacturing. This aligns with frequent search queries like "sustainable fragrance chemicals" and "bio-based alcohol derivatives" in scientific databases.

The compound’s spectroscopic characteristics, including distinct NMR peaks (δ 7.2–7.4 ppm for aromatic protons) and IR absorption bands (∼3300 cm⁻¹ for O-H stretch), facilitate its identification in quality control protocols. Analytical techniques such as GC-MS and HPLC are routinely employed to verify purity, especially for GMP-compliant production in the cosmeceutical industry.

Emerging applications include its use as a precursor for UV-absorbing materials in sunscreen formulations, leveraging the conjugated system’s ability to dissipate ultraviolet radiation. Patent literature reveals growing interest in photostabilizer additives derived from this compound, addressing consumer concerns about photoaging and sun protection efficacy—a hot topic in dermatological research.

Regulatory compliance is another critical aspect. While 2-Methyl-1-phenyl-2-propen-1-ol is not classified as hazardous under major REACH or OSHA guidelines, proper storage conditions (cool, dry environments away from oxidizers) are recommended to maintain stability. Safety data sheets emphasize standard laboratory precautions, reflecting the compound’s widespread use in R&D facilities worldwide.

Market analysts note increasing demand from Asia-Pacific fragrance hubs, particularly for luxury scent compositions. The compound’s balance of volatility and fixative properties makes it ideal for perfume longevity enhancement—a key selling point in premium personal care products. This correlates with search trends for "long-lasting fragrance chemicals" and "high-impact aroma molecules" in cosmetic chemistry forums.

Future research directions may explore nanocarrier encapsulation of 2-Methyl-1-phenyl-2-propen-1-ol for controlled-release applications, potentially revolutionizing transdermal delivery systems. Such innovations would align with the booming cosmetic nanotechnology sector, frequently searched alongside terms like "smart fragrance release" and "encapsulated active ingredients".

In summary, 2-Methyl-1-phenyl-2-propen-1-ol (CAS No. 4383-08-8) represents a multifaceted chemical with expanding roles across fragrance science, material chemistry, and sustainable manufacturing. Its adaptability to both traditional and cutting-edge applications ensures continued relevance in an evolving chemical landscape.